Cas no 5445-51-2 (cyclobutane-1,1-dicarboxylic acid)

• Product Name: cyclobutane-1,1-dicarboxylic acid
• CAS No: 5445-51-2
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD00001325
• CID: 45892
• PubChem ID: 2568
• Update Time: 2026-04-15

cyclobutane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutane-1,1-dicarboxylic acid
• 1,1-cyclobutane dicarboxylic acid
• 1,1-Cyclobutanedicar
• 1,1-cyclobutanedicarboxylic
• 1,1-Dicarboxycyclobutane
• 1-Cyclobutanedicarboxylic acid
• acide cyclobutanedicarboxylique-1,1
• Cyclobutane-1,1-dicarboxylic
• cyclobutanedicarboxylic acid
• 1,1-Cyclobutanedicarboxylic acid
• H2cbdca
• 1,1-Cyclobutanedicarboxylicacid
• CCQPAEQGAVNNIA-UHFFFAOYSA-N
• 1,1-Cyclobutanedicarboxylate
• SMR000857344
• cyclobutanedicarbonic acid
• zlchem 254
• PubChem14151
• MLS001336051
• KSC269I9T
• MLS001336052
• AMCB00081
• ZLC0065
• 1,1 Cycl
• Caboplatin IMpurity B (Cyclobutane-1,1-dicarboxylic acid)
• 1,1-Dicarboxylic acid cyclobutane
• 1,1-cyclobutanetwo forMic acid
• 1,1-Cyclobutanedicarboxylic acid, 99% 25GR
• 1,1-Cyclobutanedicarboxylic acid, 99% 5GR
• Cyclobutane-1,1-dicarboxylic acid 99%
• Carboplatin Impurity B (Cyclobutane-1,1-dicarboxylic acid)
• A7909
• AM62799
• PB43025
• NSC22073
• ZPS
• CHEMBL1162546
• CARBOPLATIN IMPURITY B [EP IMPURITY]
• EINECS 226-651-2
• HMS2233C03
• UNII-PV866VZU2U
• Cyclobutane-1,1-dicarboxylicacid
• 1-CARBOXYCYCLOBUTANECARBOXYLIC ACID
• C0769
• InChI=1/C6H8O4/c7-4(8)6(5(9)10)2-1-3-6/h1-3H2,(H,7,8)(H,9,10
• AC-27694
• NSC-22073
• CHEBI:35691
• DTXSID2063892
• Cyclobutane-1,1-dicarboxylic acid, 99%
• PV866VZU2U
• FT-0606076
• CS-D1152
• NSC 22073
• HMS3370K21
• AKOS000546081
• NS00044937
• TS-01877
• 5445-51-2
• BCP22658
• MFCD00001325
• EN300-90454
• SCHEMBL127199
• Z1205493599
• NCGC00247020-01
• Q27116567
• C-9000
• PD159595
• Diphenylcarbazone
• DB-015897
• DTXCID5041724
• STK328153
• cyclobutane-1,1-dicarboxylic acid

• MDL： MFCD00001325
• Inchi： 1S/C6H8O4/c7-4(8)6(5(9)10)2-1-3-6/h1-3H2,(H,7,8)(H,9,10)
• InChI Key： CCQPAEQGAVNNIA-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CCC1)=O
• BRN： 2046031

Computed Properties

• Exact Mass: 144.04200
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.3217 (rough estimate)
• Melting Point: 158 °C (lit.)
• Boiling Point: 222.71°C (rough estimate)
• Flash Point: 189.6±19.7 °C
• Refractive Index: 1.5800 (estimate)
• PSA: 74.60000
• LogP: 0.32590
• Solubility: Not determined
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

cyclobutane-1,1-dicarboxylic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S28A
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on cyclobutane-1,1-dicarboxylic acid

Cyclobutane-1,1-dicarboxylic Acid (CAS No. 5445-51-2): A Versatile Building Block in Modern Chemical Biology

Cyclobutane-1,1-dicarboxylic acid, with the chemical formula C₄H₄O₄ and CAS number 5445-51-2, is a cyclic dicarboxylic acid that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound, characterized by a four-membered ring with two carboxylic acid groups at the 1 and 1' positions, serves as a crucial intermediate in the synthesis of various biologically active molecules and materials.

The molecular structure of cyclobutane-1,1-dicarboxylic acid imparts it with distinct chemical reactivity, making it an invaluable tool in organic synthesis. The presence of two electron-withdrawing carboxylic acid groups enhances its ability to participate in condensation reactions, esterifications, and other transformations that are essential for constructing complex molecular architectures. This reactivity has been leveraged in the development of novel polymers, pharmaceuticals, and specialty chemicals.

In recent years, cyclobutane-1,1-dicarboxylic acid has found applications in the design of peptidomimetics and protease inhibitors. Its rigid cyclic framework provides a scaffold that can mimic the conformational preferences of natural peptides, thereby enhancing binding affinity and stability in drug candidates. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting serine proteases, which play critical roles in various biological pathways associated with inflammation and cancer.

The compound's utility extends to materials science as well. The incorporation of cyclobutane-1,1-dicarboxylic acid into polymeric matrices has led to the development of advanced materials with tailored mechanical properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in aerospace, automotive industries, and high-performance textiles. The ability to fine-tune the properties of these materials through functionalization of the cyclobutane core highlights its importance as a building block in polymer chemistry.

Recent advancements in computational chemistry have further illuminated the potential of cyclobutane-1,1-dicarboxylic acid as a synthetic intermediate. Molecular modeling studies have demonstrated its role in facilitating cross-coupling reactions between different heterocyclic systems, providing new pathways for constructing complex organic molecules. These insights have been particularly valuable in the synthesis of bioactive heterocycles that exhibit antimicrobial and anti-inflammatory properties.

The pharmaceutical industry has also embraced cyclobutane-1,1-dicarboxylic acid for its role in drug discovery programs. Its structural motif has been incorporated into small-molecule libraries designed for high-throughput screening. This approach has led to the identification of novel compounds with therapeutic potential in areas such as neurodegenerative diseases and metabolic disorders. The compound's ability to serve as a versatile linker or core structure allows for the rapid assembly of diverse pharmacophores.

In conclusion, cyclobutane-1,1-dicarboxylic acid (CAS No. 5445-51-2) is a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features enable it to participate in a wide range of synthetic transformations, making it an indispensable tool for researchers developing new materials and pharmaceuticals. As our understanding of its reactivity continues to evolve through innovative research methodologies, its significance is expected to grow even further.